Cas no 83240-61-3 (4-(1,3-Dioxolan-2-yl)-2-acetamidobutanoic acid)

• Product Name: 4-(1,3-Dioxolan-2-yl)-2-acetamidobutanoic acid
• CAS No: 83240-61-3
• MF: C₉H₁₅NO₅
• MW: 217.219103097916
• CID: 5654269
• PubChem ID: 13055621
• Update Time: 2023-09-20

4-(1,3-Dioxolan-2-yl)-2-acetamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273688
• 4-(1,3-dioxolan-2-yl)-2-acetamidobutanoic acid
• 83240-61-3
• 4-(1,3-Dioxolan-2-yl)-2-acetamidobutanoic acid

• Inchi： 1S/C9H15NO5/c1-6(11)10-7(9(12)13)2-3-8-14-4-5-15-8/h7-8H,2-5H2,1H3,(H,10,11)(H,12,13)
• InChI Key： SRLHUSVBYKOKNH-UHFFFAOYSA-N
• SMILES： O1CCOC1CCC(C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 217.09502258g/mol
• Monoisotopic Mass: 217.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 84.9Ų